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Compound of Interest

Compound Name: Aluminum thiocyanate

Cat. No.: B3343532 Get Quote

Application Notes and Protocols for Aluminum
Thiocyanate
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. Aluminum
thiocyanate is a chemical for which detailed and specific safety and toxicity data is not widely

available. The information presented here is compiled from general knowledge of aluminum

compounds and thiocyanate salts. It is imperative that a thorough risk assessment be

conducted before handling this substance, and that all laboratory activities are performed in

accordance with institutional and regulatory safety standards. Always consult a comprehensive

and verified Safety Data Sheet (SDS) for aluminum thiocyanate if available.

Introduction
Aluminum thiocyanate, Al(SCN)₃, is an inorganic compound with potential applications in

various fields of chemical synthesis and materials science. As with any chemical substance,

safe handling and storage are paramount to ensure the well-being of laboratory personnel and

to maintain the integrity of research outcomes. This document provides detailed application

notes and protocols for the safe handling and storage of aluminum thiocyanate.
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A summary of the known physical and chemical properties of aluminum thiocyanate is

provided in Table 1. This information is crucial for understanding its behavior under various

experimental conditions.

Table 1: Physical and Chemical Properties of Aluminum Thiocyanate

Property Value Source

Appearance Yellow powder [1][2]

Molecular Formula C₃AlN₃S₃ [1]

Molecular Weight 201.22 g/mol [3]

Solubility
Soluble in water; insoluble in

alcohol and ether.
[1][2]

Stability
Stable under normal

conditions.
[1]

Boiling Point 146°C at 760 mmHg [3]

Flash Point 42.1°C [3]

Toxicological Information (Inferred)
Due to the limited availability of specific toxicological data for aluminum thiocyanate, the

potential hazards are inferred from the known effects of aluminum compounds and thiocyanate

salts.

Aluminum Cation
General Toxicity: Aluminum and its compounds can be toxic, particularly with chronic

exposure.[4] The primary target organs are the respiratory system, central nervous system,

and skeletal system.[4][5]

Inhalation: Inhalation of aluminum-containing dusts can lead to respiratory irritation and, in

severe cases, pulmonary fibrosis.[5]
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Ingestion: While oral absorption of aluminum is generally low, excessive intake can lead to

systemic toxicity, especially in individuals with impaired kidney function.[6]

Neurological Effects: There is some evidence linking high levels of aluminum exposure to

neurotoxic effects.[5]

Thiocyanate Anion
General Toxicity: The toxicity of thiocyanates is primarily driven by the thiocyanate anion

(SCN⁻).[3]

Thyroid Effects: Thiocyanate is known to competitively inhibit iodide uptake by the thyroid

gland, which can lead to goiter and hypothyroidism with prolonged exposure.[7]

Release of Hydrogen Cyanide: CRITICAL HAZARD: Contact of thiocyanates with acids

results in the liberation of highly toxic hydrogen cyanide (HCN) gas.[3]

Acute Toxicity: Acute poisoning with thiocyanate salts can affect the central nervous system,

with symptoms including confusion, dizziness, and convulsions.[1]

A summary of inferred toxicological data is presented in Table 2.

Table 2: Inferred Toxicological Hazards of Aluminum Thiocyanate
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Hazard Description Precautionary Measures

Acute Oral Toxicity Harmful if swallowed.
Do not ingest. Wash hands

thoroughly after handling.

Acute Dermal Toxicity
May be harmful in contact with

skin.

Wear appropriate protective

gloves and clothing.

Acute Inhalation Toxicity Harmful if inhaled as dust.

Work in a well-ventilated area,

preferably in a chemical fume

hood. Avoid generating dust.

Eye Irritation
May cause serious eye

irritation or damage.

Wear chemical safety goggles

or a face shield.

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to the

thyroid, nervous system,

respiratory system, and bones

through prolonged or repeated

exposure.

Minimize exposure duration

and quantity.

Acid Sensitivity

Contact with acids liberates

very toxic hydrogen cyanide

gas.

Store away from acids. Use

extreme caution when

adjusting the pH of solutions.

Safe Handling Procedures
Personal Protective Equipment (PPE)

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear nitrile or other chemically resistant gloves.

Body Protection: A lab coat should be worn at all times. For handling larger quantities, a

chemical-resistant apron is recommended.

Respiratory Protection: If there is a risk of dust generation and work cannot be conducted in

a fume hood, a NIOSH-approved respirator with an appropriate particulate filter should be

used.
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Engineering Controls
Ventilation: All work with aluminum thiocyanate powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

work area.

General Handling Practices
Avoid the generation of dust.

Do not breathe dust or vapors.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Keep the container tightly closed when not in use.

Storage Procedures
Proper storage of aluminum thiocyanate is crucial to maintain its stability and prevent

hazardous reactions.

Container: Store in a tightly sealed, clearly labeled container.

Location: Store in a cool, dry, and well-ventilated area.

Incompatibilities:

Acids: Store separately from all acids due to the risk of releasing highly toxic hydrogen

cyanide gas.

Oxidizing Agents: Store away from strong oxidizing agents.
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Metals: Based on compatibility data for ammonium thiocyanate with aluminum, there is a

potential for corrosion. It is prudent to avoid storing aluminum thiocyanate in direct

contact with aluminum and other reactive metals.[8]

Experimental Protocol: Preparation of a Standard
Aqueous Solution of Aluminum Thiocyanate
(Hypothetical)
This protocol is provided as a general example and must be adapted and reviewed as part of a

comprehensive risk assessment for any specific experimental procedure.

Objective: To prepare a 0.1 M aqueous solution of aluminum thiocyanate.

Materials:

Aluminum thiocyanate powder

Deionized water

Volumetric flask (appropriate size)

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar

Analytical balance

Procedure:

Preparation:

Ensure all necessary PPE is worn (safety goggles, lab coat, gloves).

Perform all operations within a certified chemical fume hood.
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Decontaminate the work surface before and after the procedure.

Weighing:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh the required amount of aluminum thiocyanate powder using a clean

spatula. Avoid generating dust.

Dissolution:

Fill a volumetric flask to approximately half its volume with deionized water.

Carefully transfer the weighed aluminum thiocyanate powder into the volumetric flask.

Add a magnetic stir bar to the flask.

Place the flask on a magnetic stirrer and stir until the solid is completely dissolved.

Dilution to Final Volume:

Once the solid is dissolved, remove the flask from the stirrer.

Carefully add deionized water to the flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage:

Label the flask clearly with the chemical name ("Aluminum Thiocyanate"), concentration

(0.1 M), preparation date, and your initials.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials, especially acids.

Spill and Waste Disposal
Spills:
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In case of a small spill of solid material, carefully sweep it up, avoiding dust generation,

and place it in a sealed container for disposal.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal:

Dispose of aluminum thiocyanate and its containers in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.

Visual Diagrams
Caption: Workflow for the safe handling and storage of aluminum thiocyanate.

Caption: Logical decision-making process for responding to a spill of aluminum thiocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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